Cas no 2172173-23-6 (5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde
• CAS No: 2172173-23-6
• MF: C₁₀H₇I₂N₃O
• MW: 438.991026163101
• CID: 6286550
• PubChem ID: 165521307
• Update Time: 2025-10-30

5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde
• EN300-1293116
• 2172173-23-6

• Inchi： 1S/C10H7I2N3O/c1-6-14-9(11)10(12)15(6)8-3-2-7(5-16)13-4-8/h2-5H,1H3
• InChI Key： YPGBEJVNUSMAHE-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C)N1C1C=NC(C=O)=CC=1)I

Computed Properties

• Exact Mass: 438.86786g/mol
• Monoisotopic Mass: 438.86786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde

Research Briefing on 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde (CAS: 2172173-23-6)

Recent studies on the compound 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde (CAS: 2172173-23-6) have demonstrated its potential as a versatile intermediate in medicinal chemistry and drug discovery. This heterocyclic aldehyde, featuring both imidazole and pyridine moieties, has attracted attention due to its unique structural properties and reactivity, particularly in the synthesis of biologically active molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key building block for developing novel kinase inhibitors. The research team utilized its aldehyde functionality for Schiff base formation with various amine-containing pharmacophores, creating a library of compounds with promising activity against tyrosine kinase receptors implicated in cancer progression. The diiodo-substituted imidazole ring was found to significantly enhance binding affinity through halogen bonding interactions with target proteins.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the compound's utility in synthesizing novel antifungal agents. The electron-withdrawing effects of the iodine atoms and the aldehyde group were shown to modulate the compound's reactivity, enabling efficient conjugation with various heterocyclic systems. The resulting derivatives exhibited potent activity against Candida species, with MIC values in the low micromolar range.

Structural-activity relationship studies have highlighted the importance of the 2-methyl group on the imidazole ring, which appears to prevent unwanted tautomerization and maintain the compound's stability during synthetic transformations. Nuclear magnetic resonance (NMR) and X-ray crystallography data have confirmed the compound's planar configuration, which contributes to its ability to interact with biological targets through π-π stacking interactions.

From a synthetic chemistry perspective, recent advances have improved the preparation of 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde. A 2023 patent application disclosed an optimized three-step synthesis from commercially available 2-methylimidazole, achieving an overall yield of 68% with excellent purity (>98% by HPLC). The process features a regioselective iodination step that minimizes the formation of unwanted byproducts.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, leveraging the iodine atoms for radioisotope labeling. Preliminary studies suggest that the compound's stability and favorable pharmacokinetic properties make it suitable for developing diagnostic probes for positron emission tomography (PET) imaging.

As research continues, 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde is emerging as a valuable tool in chemical biology and drug discovery. Its unique combination of structural features and reactivity make it particularly useful for fragment-based drug design and the development of targeted therapies. Future studies are expected to further explore its applications in addressing unmet medical needs across various therapeutic areas.